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Compound of Interest

3-(4-Methylphenyl)isoxazol-5-
Compound Name:
amine

Cat. No.: B1268397

An In-depth Technical Guide to 3-(4-Methylphenyl)isoxazol-5-amine

This technical guide provides a comprehensive overview of the chemical properties, structure,
and synthesis of 3-(4-Methylphenyl)isoxazol-5-amine. It is intended for researchers,
scientists, and professionals in drug development and medicinal chemistry who are interested
in utilizing this versatile heterocyclic compound.

Chemical Structure and Identification

3-(4-Methylphenyl)isoxazol-5-amine, also known as 5-Amino-3-(4-methylphenyl)isoxazole or
3-(p-tolyl)isoxazol-5-amine, is a five-membered heterocyclic compound.[1][2] Its structure
consists of an isoxazole ring substituted with an amino group at the 5-position and a 4-
methylphenyl (p-tolyl) group at the 3-position. This unique arrangement makes it a valuable
building block in organic synthesis.[1]
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Table 1: Chemical Identifiers and Structural Information

Identifier Value

IUPAC Name 3-(4-methylphenyl)-1,2-oxazol-5-amine[2]
CAS Number 28883-91-2[1][2][3]

Molecular Formula C10H10N20[1][2][3]

SMILES Cclccec(ccl)c2noc(n2)N

INChl Key APWSTGHORLJIQPY-UHFFFAOYSA-N[2]
MDL Number MFCD06199353[1][3]

PubChem ID 576446[1]

Physicochemical Properties

The compound is typically a cream-colored crystalline solid with a high degree of purity, often
greater than or equal to 98% as determined by HPLC.[1] Its key physicochemical properties
are summarized in the table below.

Table 2: Physicochemical Properties
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Property Value

Molecular Weight 174.2 g/mol [1][2]

Appearance Cream color crystalline solid[1]

Melting Point 148-153 °CJ[1]

Boiling Point 381.2 °C at 760 mmHg (Predicted)[2][4]
Density 1.166 g/cm3 (Predicted)[2][4]

LogP 2.37[3]

pKa -1.60 (Predicted)[4]

Store at 0-8 °C in a dark place under an inert
Storage
atmosphere.[1][4]

Synthesis and Experimental Protocols

The synthesis of 5-aminoisoxazole derivatives typically involves the cyclization of a precursor
molecule with hydroxylamine. While a specific, detailed protocol for 3-(4-
Methylphenyl)isoxazol-5-amine is not readily available in the cited literature, a general
synthetic pathway can be inferred from related syntheses. A common method is the reaction of
a [3-ketonitrile with hydroxylamine hydrochloride.

Generalized Experimental Protocol: Synthesis of 5-
Aminoisoxazoles
This protocol is a generalized representation based on the synthesis of similar isoxazole

structures.[5][6]

e Precursor Formation: A substituted aryl aldehyde (in this case, 4-methylbenzaldehyde) is
reacted with a compound containing an active methylene group, such as malononitrile, in the
presence of a suitable base or catalyst to form a [3-ketonitrile precursor.

e Cyclization: The resulting intermediate is dissolved in a suitable solvent, such as ethanol.
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» Hydroxylamine Addition: Hydroxylamine hydrochloride is added to the solution, often along
with a base (e.g., sodium acetate) or a Lewis acid catalyst (e.g., ceric ammonium sulfate) to

facilitate the reaction.[5]

o Reaction: The mixture is heated under reflux for several hours (typically 2-5 hours) and the
reaction progress is monitored using thin-layer chromatography (TLC).[5]

o Work-up and Purification: Upon completion, the reaction mixture is cooled, and the solvent is
removed under reduced pressure. The crude product is then purified, typically by
recrystallization from a suitable solvent (e.g., ethanol) or by column chromatography to yield
the final 5-aminoisoxazole product.

Starting Materials

Hydroxylamine
Hydrochloride

4-Methylbenzaldehyde Malononitrile

Reaction Steps

Step 1: Knoevenagel

. Reagent
Condensation 9

Intermediate

Step 2: Cyclization
(Reflux in Ethanol)

Purification

Final Product

3-(4-Methylphenyl)

isoxazol-5-amine
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A generalized workflow for the synthesis of 3-(4-Methylphenyl)isoxazol-5-amine.

Applications in Research and Drug Development

3-(4-Methylphenyl)isoxazol-5-amine is a versatile compound with significant applications in
several areas of chemical and pharmaceutical research.[1] Its isoxazole core is a privileged
scaffold in medicinal chemistry, known to enhance reactivity and serve as a foundation for
bioactive molecules.[1][7]

o Pharmaceutical Development: The compound is a crucial intermediate in the synthesis of
pharmaceuticals, particularly those targeting neurological disorders and inflammation.[1][8]
Its structure allows for targeted modifications, making it an ideal candidate for developing
novel therapeutic agents.[1]

o Biochemical Research: It is employed in studies involving enzyme inhibition and receptor
binding, which are fundamental to understanding biological processes and disease
mechanisms.[1]

e Agrochemicals: The compound is used in the formulation of agricultural chemicals, where it
can act as a growth regulator or pest deterrent.[1]

» Material Science: It is explored in the creation of advanced polymers with specific thermal
and mechanical properties.[1]

The ability of the 3-(4-Methylphenyl)isoxazol-5-amine core to be synthetically modified allows
for the creation of libraries of compounds for screening against various biological targets. This
process is central to modern drug discovery.
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Role of 3-(4-Methylphenyl)isoxazol-5-amine as a scaffold in drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemimpex.com [chemimpex.com]

2. alfa-chemistry.com [alfa-chemistry.com]

3. Hit2Lead | 3-(4-methylphenyl)isoxazol-5-amine | CAS# 28883-91-2 | MFCD06199353 |
BB-3020102 [hit2lead.com]

4. 3-(4-METHYLPHENYL)ISOXAZOL-5-AMINE | 28883-91-2 [m.chemicalbook.com]

5. ajrcps.com [ajrcps.com]

6. Green synthesis of 3-methyl-4-(hetero)aryl methylene isoxazole-5(4H)-ones using
WEOFPA/glycerol: evaluation of anticancer and electrochemical behaviour properties - PMC
[pmc.ncbi.nlm.nih.gov]

7. Advances in isoxazole chemistry and their role in drug discovery - PMC
[pmc.ncbi.nlm.nih.gov]

8. 3-(4-Methoxyphenyl)isoxazol-5-amine [myskinrecipes.com]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1268397?utm_src=pdf-body-img
https://www.benchchem.com/product/b1268397?utm_src=pdf-body
https://www.benchchem.com/product/b1268397?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/25526
https://www.alfa-chemistry.com/product/3-4-methylphenyl-isoxazol-5-amine-cas-28883-91-2-14229.html
https://www.hit2lead.com/building-blocks/3020102
https://www.hit2lead.com/building-blocks/3020102
https://m.chemicalbook.com/ChemicalProductProperty_DE_CB4511896.htm
http://www.ajrcps.com/article/ONE%20POT%20MULTICOMPONENT%20SYNTHESIS%20OF%20A%20SERIES%20OF%205-AMINO-3-PHENYLISOXAZOLE-4-CARBONITRILE%20EMPLOYED%20BY%20LEWS%20ACID%20CATALYST.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9667778/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9667778/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9667778/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11912359/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11912359/
https://www.myskinrecipes.com/shop/en/isoxazole-derivatives/48626--3-4-methoxyphenylisoxazol-5-amine.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268397?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [3-(4-Methylphenyl)isoxazol-5-amine chemical
properties and structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1268397#3-4-methylphenyl-isoxazol-5-amine-
chemical-properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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